Cas no 926200-09-1 (4-Fluoro-2-(4-T-butylphenyl)benzoic acid)

• Product Name: 4-Fluoro-2-(4-T-butylphenyl)benzoic acid
• CAS No: 926200-09-1
• MF: C₁₇H₁₇FO₂
• MW: 272.314088582993
• CID: 2620635
• PubChem ID: 16768549
• Update Time: 2024-10-26

4-Fluoro-2-(4-T-butylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-FLUORO-2-(4-T-BUTYLPHENYL)BENZOIC ACID
• 4'-tert-Butyl-5-fluoro[1,1'-biphenyl]-2-carboxylic acid
• 4'-TERT-BUTYL-5-FLUORO-1,1'-BIPHENYL-2-CARBOXYLIC ACID
• 4'-(tert-Butyl)-5-fluoro-[1,1'-biphenyl]-2-carboxylic acid
• DTXSID00588055
• 926200-09-1
• SCHEMBL23354308
• [1,1'-Biphenyl]-2-carboxylic acid, 4'-(1,1-dimethylethyl)-5-fluoro-
• G63233
• AKOS000124688
• 4-Fluoro-2-(4-T-butylphenyl)benzoic acid

• Inchi： 1S/C17H17FO2/c1-17(2,3)12-6-4-11(5-7-12)15-10-13(18)8-9-14(15)16(19)20/h4-10H,1-3H3,(H,19,20)
• InChI Key： SBOLSXIZKYZXKN-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 272.12125794g/mol
• Monoisotopic Mass: 272.12125794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 4.8